![molecular formula C10H10F3NO B2547728 5-(Trifluoromethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine CAS No. 2168655-68-1](/img/structure/B2547728.png)
5-(Trifluoromethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine
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Description
5-(Trifluoromethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine is a useful research compound. Its molecular formula is C10H10F3NO and its molecular weight is 217.191. The purity is usually 95%.
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Scientific Research Applications
Anticancer Activity
Synthetic approaches have led to the development of 5-(Trifluoromethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine derivatives, designed as scaffolds for the preparation of new O, N-acetals as anticancer agents. Interestingly, these compounds unexpectedly showed antiproliferative activity against the MCF-7 breast cancer cell line, indicating that substituents on the nitrogen atom significantly influence biological activity. In particular, the presence of a trifluoroacetyl moiety on the nitrogen atom results in amides with notable in vitro antitumor activities (Díaz-Gavilán et al., 2004).
Novel Synthetic Methods
A novel and efficient method has been developed for the synthesis of tetrahydro-2,4-dioxo-1H-benzo[b][1,5]diazepine-3-yl-2-methylpropanamide derivatives, showcasing the broad spectrum of biological activities of compounds with closely related ring systems such as triflubazam and clobazam. These compounds exemplify the therapeutic applications of benzodiazepines, including roles as anxiolytics, antiarrhythmics, and vasopressin antagonists, highlighting the versatility of the this compound scaffold in pharmaceutical research (Shaabani et al., 2009).
Properties
IUPAC Name |
5-(trifluoromethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10F3NO/c11-10(12,13)9-7-3-1-2-4-8(7)15-6-5-14-9/h1-4,9,14H,5-6H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMCLWOFOEQEYCF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=CC=CC=C2C(N1)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10F3NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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